Cas no 946268-09-3 (2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide)

• Product Name: 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide
• CAS No: 946268-09-3
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 6575472
• Update Time: 2025-07-17

2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide
• 2-cyclopentyl-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]acetamide

• Inchi： 1S/C21H24N4O2/c1-14-7-8-16(12-17(14)23-20(26)11-15-5-3-4-6-15)18-13-25-19(22-18)9-10-21(24-25)27-2/h7-10,12-13,15H,3-6,11H2,1-2H3,(H,23,26)
• InChI Key： BSSJKSVMSZLKFU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1C)(=O)CC1CCCC1

Additional information on 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide

Introduction to 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide and Its Significance in Modern Chemical Biology

2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide, a compound with the CAS number 946268-09-3, represents a significant advancement in the field of chemical biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide is built around a cyclopentyl group, which provides steric stability and influences the compound's solubility and metabolic pathways. This cyclopentyl moiety is further connected to an acetamide group, which is known for its role in various biological processes and has been widely utilized in the synthesis of bioactive molecules. The presence of this group enhances the compound's interactions with biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its incorporation of a 5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl moiety. This complex aromatic system is derived from imidazo[1,2-b]pyridazine, a heterocyclic compound that has been extensively studied for its pharmacological properties. The methoxy group at the 6-position of the imidazo ring introduces additional electronic and steric effects, which can modulate the compound's biological activity. This region of the molecule is particularly interesting because it has been shown to interact with various enzymes and receptors, making it a valuable scaffold for drug design.

Recent research has highlighted the importance of imidazo[1,2-b]pyridazine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide allows it to interact with biological targets in a manner that may lead to therapeutic benefits. For instance, preliminary studies suggest that this compound may inhibit certain kinases involved in cancer cell proliferation.

The synthesis of 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 6-methoxymethyl imidazo[1,2-b]pyridazine and 2-methylphenylacetonitrile. These intermediates are then coupled using established organic reactions such as condensation and cyclization. The final step involves the introduction of the cyclopentyl group through nucleophilic substitution or other suitable methods.

The chemical properties of 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide have been thoroughly characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the compound and provide insights into its electronic structure and conformational preferences. Additionally, computational studies have been employed to predict the compound's behavior in different environments and to identify potential binding modes with biological targets.

In terms of pharmacological activity, 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide has shown promise in preclinical studies. In vitro assays have demonstrated that this compound can modulate the activity of several enzymes relevant to cancer biology. For example, it has been observed to inhibit tyrosine kinases that are overexpressed in certain cancer cell lines. Furthermore, animal models have provided preliminary evidence suggesting that this compound may have therapeutic effects without significant side effects.

The potential applications of 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide extend beyond oncology. Researchers are exploring its use in other therapeutic areas such as inflammation and infectious diseases. The structural features that make this compound effective against cancer cells may also be beneficial in modulating inflammatory pathways or interfering with bacterial biofilm formation.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and evaluated. The flexibility offered by its molecular framework allows for modifications that can fine-tune its biological activity and improve its pharmacokinetic properties. Such modifications may include changes to the cyclopentyl group or the aromatic system attached to it.

The development of novel therapeutic agents relies heavily on advancements in synthetic chemistry and molecular biology. Compounds like 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide serve as valuable tools for understanding disease mechanisms and identifying new treatment strategies. As our understanding of biology evolves, so too will our ability to design molecules that can interact selectively with biological targets.

In conclusion, 2-cyclopentyl-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide represents a significant contribution to the field of chemical biology. Its complex structure and promising biological activities make it a compelling candidate for further research and development. As scientists continue to explore its potential applications, this compound may play a crucial role in shaping future therapeutic approaches across multiple disease areas.